N-((4-(1-methyl-1H-benzo[d]imidazol-2-yl)cyclohexyl)methyl)cyclopropanecarboxamide
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Description
The compound “N-((4-(1-methyl-1H-benzo[d]imidazol-2-yl)cyclohexyl)methyl)cyclopropanecarboxamide” is a complex organic molecule. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures .
Molecular Structure Analysis
The molecular structure of imidazole-containing compounds is characterized by a five-membered ring with two nitrogen atoms. One nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen . The specific molecular structure of “this compound” is not detailed in the retrieved papers.Chemical Reactions Analysis
Imidazole and its derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . Specific chemical reactions involving “this compound” are not detailed in the retrieved papers.Physical And Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms . Specific physical and chemical properties of “this compound” are not detailed in the retrieved papers.Scientific Research Applications
Synthesis and Antitumor Activity
A study on benzothiazole derivatives, including compounds with structural similarities to the queried chemical, highlighted their synthesis and evaluation as potent antitumor agents. These compounds demonstrated selective cytotoxicity against tumorigenic cell lines and showed an excellent in vivo inhibitory effect on tumor growth, suggesting potential applications in cancer therapy (Yoshida et al., 2005).
Radiolabeled Compounds for Imaging
Another study involved the synthesis of fluorinated derivatives of WAY 100635 for use as radiolabeled compounds. These derivatives were evaluated in rats, comparing their biological properties to those of [11C]carbonyl WAY 100635 for potential applications in imaging serotonin receptors. The findings suggest utility in assessing dynamic changes in serotonin levels and measuring the distribution of 5-HT1A receptors, which could be valuable in neurological research and diagnostics (Lang et al., 1999).
Electrophysiological Activity
Research on N-substituted-4-(1H-imidazol-1-yl)benzamides as selective class III agents for cardiac electrophysiological activity indicates potential for treating arrhythmias. These compounds showed comparable potency and efficacy to existing clinical trial drugs, suggesting their viability as therapeutic agents for cardiovascular diseases (Morgan et al., 1990).
Angiotensin II Receptor Antagonists
A new series of nonpeptide angiotensin II receptor antagonists demonstrated potent antihypertensive effects upon oral administration. These findings underscore the therapeutic potential of structurally related compounds in the treatment of hypertension, highlighting the importance of the acidic group and chain length for activity (Carini et al., 1991).
properties
IUPAC Name |
N-[[4-(1-methylbenzimidazol-2-yl)cyclohexyl]methyl]cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O/c1-22-17-5-3-2-4-16(17)21-18(22)14-8-6-13(7-9-14)12-20-19(23)15-10-11-15/h2-5,13-15H,6-12H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVOHPGZSJOCAIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1C3CCC(CC3)CNC(=O)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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